(6RS)-LOXO-195
(6RS)-LOXO-195
(6RS)-LOXO-195 is a potent and selective Trk tyrosine kinase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1350884-56-8
VCID:
VC0516373
InChI:
InChI=1S/C20H21FN6O/c1-12-4-5-16-14(9-13(21)10-22-16)17-3-2-7-26(17)18-6-8-27-19(25-18)15(11-23-27)20(28)24-12/h6,8-12,17H,2-5,7H2,1H3,(H,24,28)/t12?,17-/m1/s1
SMILES:
CC(NC1=O)CCC2=C(C=C(F)C=N2)[C@H]3CCCN3C4=NC5=C1C=NN5C=C4
Molecular Formula:
C20H21FN6O
Molecular Weight:
380.43
(6RS)-LOXO-195
CAS No.: 1350884-56-8
Inhibitors
VCID: VC0516373
Molecular Formula: C20H21FN6O
Molecular Weight: 380.43
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1350884-56-8 |
|---|---|
| Product Name | (6RS)-LOXO-195 |
| Molecular Formula | C20H21FN6O |
| Molecular Weight | 380.43 |
| IUPAC Name | (13E,14E,22R)-35-fluoro-6-methyl-7-aza-1(5,3)-pyrazolo[1,5-a]pyrimidina-3(3,2)-pyridina-2(1,2)-pyrrolidinacyclooctaphan-8-one |
| Standard InChI | InChI=1S/C20H21FN6O/c1-12-4-5-16-14(9-13(21)10-22-16)17-3-2-7-26(17)18-6-8-27-19(25-18)15(11-23-27)20(28)24-12/h6,8-12,17H,2-5,7H2,1H3,(H,24,28)/t12?,17-/m1/s1 |
| Standard InChIKey | OEBIHOVSAMBXIB-RGUGMKFQSA-N |
| SMILES | CC(NC1=O)CCC2=C(C=C(F)C=N2)[C@H]3CCCN3C4=NC5=C1C=NN5C=C4 |
| Appearance | Solid powder |
| Description | (6RS)-LOXO-195 is a potent and selective Trk tyrosine kinase inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | (6RS)-LOXO 195; (6RS) LOXO-195; (6RS)-LOXO-195 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume